Cas no 700-84-5 (5-fluoroindan-1-one)

• Product Name: 5-fluoroindan-1-one
• CAS No: 700-84-5
• MF: C₉H₇FO
• MW: 150.149686098099
• MDL: MFCD00041031
• CID: 39639
• PubChem ID: 24851156
• Update Time: 2025-06-13

5-fluoroindan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-indanone
• 5-FLUOROINDANONE
• 5-fluoro-2,3-dihydro-1h-inden-1-one
• 5-fluoroindan-1-one
• 5-fluoro-2,3-dihydroinden-1-one
• WVPPBVAMKNQXJA-UHFFFAOYSA-N
• 1H-INDEN-1-ONE, 5-FLUORO-2,3-DIHYDRO-
• 5-fluoro indanone
• PubChem2388
• 5-Flouro-1-indanone
• PubChem13785
• 5-fluoro-indan-1-one
• KSC380M1L
• BCP21679
• STL555577
• CF0027
• 5-Fluoro-1-indanone, 99%
• Z318770630
• J-515332
• A9261
• F-4450
• AC-2267
• 1-tert-butyl?3-methyl?3-ethyl-4-oxopiperidine-1,3-dicarboxylate
• EN300-68421
• SCHEMBL192610
• GEO-01402
• FS-1020
• AM20061172
• FT-0601994
• InChI=1/C9H7FO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5H,1,4H
• J-640297
• F8889-3644
• AB01853
• F0376
• CCG-48239
• 5-Fluoro-1-indanon
• 700-84-5
• AKOS000204993
• DTXSID90220270
• SY017170
• MFCD00041031
• CS-W008930
• SR-01000637797-1
• NS00126483
• DB-001313
• BBL101780
• 5-FLUOR-1-INDANON 99%
• 5-Fluoro-L-Indonone
• 5-fluoro-1-indonone
• 5-Fluoroindan-1-one 97%
• 5-Fluoroindan-1-one97%
• 615-057-2
• DTXCID90142761

• MDL： MFCD00041031
• Inchi： 1S/C9H7FO/c10-7-2-3-8-6(5-7)1-4-9(8)11/h2-3,5H,1,4H2
• InChI Key： WVPPBVAMKNQXJA-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(CCC=2C=1)=O
• BRN： 1617799

Computed Properties

• Exact Mass: 238.02528
• Monoisotopic Mass: 150.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8

Experimental Properties

• Color/Form: Solid
• Density: 1.216 g/mL at 25 °C(lit.)
• Melting Point: 37.0 to 40.0 deg-C
• Boiling Point: 114°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.459
• Water Partition Coefficient: Insoluble
• PSA: 46.53
• LogP: 1.95460
• Solubility: Insoluble in water

5-fluoroindan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3700-84-5
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C
• Risk Phrases：R20/21/22;R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5-fluoroindan-1-one

Recent Advances in the Study of 5-Fluoroindan-1-one (CAS: 700-84-5) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Fluoroindan-1-one (CAS: 700-84-5) is a fluorinated indanone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological disorders and cancer. Recent studies have explored its role as a precursor in the development of novel kinase inhibitors and modulators of neurotransmitter systems, highlighting its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-fluoroindan-1-one derivatives as selective inhibitors of cyclin-dependent kinases (CDKs), which play crucial roles in cell cycle regulation. The researchers synthesized a series of analogs and found that specific substitutions on the indanone scaffold significantly enhanced both potency and selectivity. Molecular docking studies revealed that the fluorine atom at position 5 contributes to optimal binding interactions with the ATP-binding pocket of CDK2, suggesting a structural basis for further optimization.

In the field of neuropharmacology, 5-fluoroindan-1-one has shown promise as a building block for serotonin receptor modulators. A recent Nature Communications paper (2024) described its use in creating novel 5-HT2A receptor ligands with improved blood-brain barrier permeability. The fluorinated indanone core was found to impart greater metabolic stability compared to non-fluorinated analogs, addressing a key challenge in CNS drug development. These findings open new avenues for treating psychiatric disorders such as depression and schizophrenia.

The synthetic accessibility of 5-fluoroindan-1-one has also been improved through recent methodological advances. A Green Chemistry publication (2023) reported a catalyst-free, one-pot synthesis using environmentally benign conditions, achieving yields of 85% with excellent purity. This development is particularly significant for scaling up production while minimizing environmental impact, aligning with current trends in sustainable pharmaceutical manufacturing.

Ongoing clinical investigations are exploring the therapeutic potential of 5-fluoroindan-1-one derivatives in oncology. Preliminary results from phase I trials (ASCO 2024 abstracts) indicate good tolerability of fluorinated indanone-based CDK inhibitors in solid tumors, with partial responses observed in breast cancer patients. These findings warrant further investigation in larger clinical cohorts to establish efficacy and safety profiles.

Future research directions for 5-fluoroindan-1-one include exploration of its applications in PET radiotracer development (using 18F-labeled analogs) and as a scaffold for targeted protein degraders (PROTACs). The unique electronic properties imparted by the fluorine atom continue to make this compound a valuable tool in chemical biology and drug discovery pipelines across multiple therapeutic areas.